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Introduction

Aquastatin A is a fungal metabolite that has demonstrated inhibitory activity against a range of
enzymes, positioning it as a molecule of interest for drug discovery and development. Isolated
from fungi such as Fusarium aguaeductuum and Sporothrix sp., it has been shown to inhibit
mammalian adenosine triphosphatases (ATPases), bacterial enoyl-acyl carrier protein (ACP)
reductases, and protein tyrosine phosphatase 1B (PTP1B). These diverse targets suggest
potential therapeutic applications in areas such as gastric ulcer treatment, antibacterial therapy,
and metabolic diseases like diabetes.

These application notes provide a summary of the known enzymatic targets of Aquastatin A,
its inhibitory potency, and detailed protocols for conducting in vitro inhibition assays. The
included diagrams offer a visual representation of the experimental workflows and the relevant
signaling pathways.

Data Presentation: In Vitro Enzyme Inhibition of
Aquastatin A

The inhibitory activity of Aquastatin A against various enzymes has been quantified, with the
half-maximal inhibitory concentration (IC50) being a key parameter. The following table
summarizes the reported IC50 values.
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Organism/Tissue

Target Enzyme IC50 Value Reference
Source

Na+/K+-ATPase Mammalian 7.1 uM [1112113114]
Mammalian (porcine

H+/K+-ATPase 6.2 uM [112][3114]

stomach)

Enoyl-ACP Reductase  Staphylococcus

3.2uM 5
(Fabl) aureus H el
Enoyl-ACP Reductase  Streptococcus
] 9.2 uM [5]
(FabkK) pneumoniae
Protein Tyrosine
Phosphatase 1B Not Specified 0.19 uM

(PTP1B)

Mandatory Visualizations

Experimental Workflow: General Enzyme Inhibition
Assay
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Caption: General workflow for an in vitro enzyme inhibition assay.
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Signhaling Pathway: Aquastatin A Inhibition of Bacterial
Fatty Acid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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